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Introduction

Isoschaftoside is a naturally occurring C-glycosylflavonoid found in a variety of plants,
including those from the Fabaceae and Poaceae families.[1] As a glycosylated derivative of
apigenin, isoschaftoside has garnered significant interest within the scientific community for
its diverse pharmacological activities. This technical guide provides a comprehensive overview
of the chemical structure, physicochemical properties, and known biological activities of
isoschaftoside, with a focus on its anti-inflammatory mechanisms. Detailed experimental
protocols for key assays are also provided to facilitate further research and drug development
efforts.

Chemical Structure and Identification

Isoschaftoside is structurally defined as apigenin substituted at the 6- and 8-positions by an
alpha-L-arabinopyranosyl and a beta-D-glucosyl residue, respectively.[2] This di-C-
glycosylflavone structure is crucial for its biological activity.
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Identifier Value

5,7-dihydroxy-2-(4-hydroxyphenyl)-8-

[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-
IUPAC Name (hydroxymethyl)oxan-2-yl]-6-

[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-

yllchromen-4-one[2]

C1--INVALID-LINK--
C2=C(C(=C3C(=C20)C(=0)C=C(03)C4=CC=C
(C=C4)0)[C@H]5--INVALID-LINK--
C0)0)0)0)0)0)0)0[2]

SMILES

INChI=1S/C26H28014/c27-6-13-
18(32)21(35)23(37)26(40-13)16-20(34)15(25-
22(36)17(31)11(30)7-38-25)19(33)14-10(29)5-

InChl 12(39-24(14)16)8-1-3-9(28)4-2-8/h1-5,11,13,17-
18,21-23,25-28,30-37H,6-
7H2/11-,13+,17-,18+,21-,22+,23+,25-,26-/m0/s
1[2]

Physicochemical Properties

A summary of the key physicochemical properties of isoschaftoside is presented below.
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Property Value Source
Molecular Formula C26H28014 [11[3]
Molecular Weight 564.49 g/mol [1][4]
CAS Number 52012-29-0 [1][3]
Appearance Yellow powder ChemFaces
. Soluble in DMSO, Pyridine,
Solubility ChemFaces
Methanol, Ethanol
XLogP3 -2.2 [5]
Hydrogen Bond Donor Count 10 PubChem
Hydrogen Bond Acceptor
14 PubChem
Count
Boiling Point (Predicted) 935.0 £ 65.0 °C at 760 mmHg ECHEMI

Storage

Store at 10°C - 25°C, keep

container well closed.

[4]

Biological Activities and Signaling Pathways

Isoschaftoside exhibits a range of biological activities, including anti-inflammatory, antioxidant,

antitumor, antimicrobial, and nematicidal effects.[1][6]

Anti-inflammatory Activity

A significant area of research has focused on the anti-inflammatory properties of

isoschaftoside, particularly in the context of neuroinflammation. Studies have shown that

isoschaftoside can suppress the production of pro-inflammatory mediators in

lipopolysaccharide (LPS)-stimulated microglial cells.[7] This effect is mediated, at least in part,

through the inhibition of the Hypoxia-Inducible Factor-1 alpha (HIF-1a) metabolic

reprogramming pathway.[7][8]

Isoschaftoside has been demonstrated to attenuate the LPS-induced phosphorylation of

Extracellular Signal-Regulated Kinase 1/2 (ERK1/2) and the Mammalian Target of Rapamycin
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(mTOR), which are upstream regulators of HIF-1a.[7][8] By inhibiting this pathway,
isoschaftoside effectively reduces the expression of pro-inflammatory cytokines and enzymes
such as iNOS, TNF-a, IL-13, and COX2.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isoschaftoside: A Technical Guide to its Chemical
Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b191611#isoschaftoside-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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